Cas no 88976-52-7 (Benzoic acid, 4-(5-butyl-1,3-dioxan-2-yl)-)
88976-52-7 structure
Product Name:Benzoic acid, 4-(5-butyl-1,3-dioxan-2-yl)-
CAS No:88976-52-7
MF:C15H20O4
MW:264.316905021667
CID:617334
PubChem ID:20475499
Update Time:2025-04-19
Benzoic acid, 4-(5-butyl-1,3-dioxan-2-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-(5-butyl-1,3-dioxan-2-yl)-
- 4-(5-butyl-1,3-dioxan-2-yl)benzoic acid
- 88976-52-7
- SCHEMBL9578525
- DTXSID20607712
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- Inchi: 1S/C15H20O4/c1-2-3-4-11-9-18-15(19-10-11)13-7-5-12(6-8-13)14(16)17/h5-8,11,15H,2-4,9-10H2,1H3,(H,16,17)
- InChI Key: GJGOEBMOOFMFHI-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC(C(=O)O)=CC=2)OCC(C1)CCCC
Computed Properties
- Exact Mass: 264.13615911g/mol
- Monoisotopic Mass: 264.13615911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 55.8Ų
Benzoic acid, 4-(5-butyl-1,3-dioxan-2-yl)- Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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